Cas no 130021-54-4 (3,3-difluoro-2,2-dimethylbutanoic acid)

• Product Name: 3,3-difluoro-2,2-dimethylbutanoic acid
• CAS No: 130021-54-4
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• MDL: MFCD20658344
• CID: 4586916
• PubChem ID: 19771340
• Update Time: 2025-11-01

3,3-difluoro-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2,2-dimethylbutanoic acid
• CS-0370682
• AKOS024049809
• SCHEMBL9590096
• EN300-245901
• F75869
• Z1262555899
• 130021-54-4

• MDL： MFCD20658344
• Inchi： 1S/C6H10F2O2/c1-5(2,4(9)10)6(3,7)8/h1-3H3,(H,9,10)
• InChI Key： KBPAOLBWGLCGHD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)C(F)(F)C

Computed Properties

• Exact Mass: 152.065
• Monoisotopic Mass: 152.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.7

Additional information on 3,3-difluoro-2,2-dimethylbutanoic acid

Introduction to 3,3-difluoro-2,2-dimethylbutanoic acid (CAS No: 130021-54-4)

3,3-difluoro-2,2-dimethylbutanoic acid, identified by the chemical identifier CAS No: 130021-54-4, is a fluorinated branched-chain carboxylic acid that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications in synthetic chemistry, drug development, and material science. The presence of fluorine atoms in its molecular structure imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3,3-difluoro-2,2-dimethylbutanoic acid is C₈H₈F₂O₂, reflecting its composition of eight carbon atoms, eight hydrogen atoms, two fluorine atoms, and two oxygen atoms. The structural arrangement of these atoms results in a highly symmetric molecule with a central four-carbon backbone substituted with fluorine and methyl groups. This configuration contributes to its stability and reactivity patterns, which are of great interest to researchers exploring novel synthetic pathways.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. 3,3-difluoro-2,2-dimethylbutanoic acid stands out as a versatile building block that can be incorporated into larger molecules through various chemical transformations. For instance, its carboxylic acid functionality allows for esterification, amidation, or other derivatization reactions, while the fluorine substituents can serve as handles for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 3,3-difluoro-2,2-dimethylbutanoic acid is its role in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For example, fluorinated carboxylic acids have been shown to improve the pharmacokinetic profiles of protease inhibitors used in antiviral therapies. The incorporation of 3,3-difluoro-2,2-dimethylbutanoic acid into these molecules can lead to enhanced resistance to enzymatic degradation and prolonged half-lives in vivo.

Moreover, the growing interest in fluorinated compounds extends beyond pharmaceuticals into agrochemicals and specialty materials. The unique electronic properties imparted by fluorine atoms can influence the optical and thermal characteristics of polymers and coatings. In this context, 3,3-difluoro-2,2-dimethylbutanoic acid has been explored as a precursor for high-performance materials with tailored functionalities. Its ability to undergo selective reactions while maintaining structural integrity makes it an attractive candidate for industrial applications.

The synthesis of 3,3-difluoro-2,2-dimethylbutanoic acid typically involves multi-step organic transformations starting from readily available precursors. Advanced catalytic methods have been developed to streamline these processes while minimizing byproduct formation. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric purity if chiral derivatives are required. Such advancements underscore the compound's significance in modern synthetic chemistry.

Recent studies have also highlighted the potential of 3,3-difluoro-2,2-dimethylbutanoic acid in medicinal chemistry beyond its role as an intermediate. Computational modeling has revealed that certain derivatives exhibit promising antimicrobial properties due to their ability to disrupt bacterial cell membranes. These findings open up new avenues for developing novel antibiotics with improved efficacy against resistant strains.

The industrial production of 3,3-difluoro-2,2-dimethylbutanoic acid is carefully optimized to ensure scalability and cost-effectiveness without compromising quality. Manufacturers adhere to stringent regulatory standards to guarantee the safety and purity of the final product. This commitment reflects the compound's importance not only in research settings but also in commercial applications where reliability is paramount.

In conclusion,3, 3-DIFLUORO-, , *(CAS No: *130021* *54* *-4)* *is* *a* *structurally* *unique* *and* *functionally* *diverse* *compound* *with* *far-reaching* *applications* *in* *pharmaceuticals*, *agrochemicals*, *and* *specialty* *materials*. Its versatility stems from its chemical structure,* which* *combines* *fluorine* *substituents* *with* *a* *branched-chain* *backbone*, enabling a wide range of synthetic possibilities.* Ongoing research continues to uncover new uses for this compound,* reinforcing* *its* *position* *as* *a* *"cornerstone"* *"of"* *"modern"* *"organic"* *"chemistry."*